Cas no 79221-26-4 (1-Piperazinecarboxamide,4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-N-phenyl-)

• Product Name: 1-Piperazinecarboxamide,4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-N-phenyl-
• CAS No: 79221-26-4
• MF: C₂₁H₂₄N₆O₃
• MW: 408.453663825989
• CID: 565812
• PubChem ID: 3061443
• Update Time: 2025-04-19

1-Piperazinecarboxamide,4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide,4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-N-phenyl-
• 4-(4-amino-6,7-dimethoxyquinazolin-2-yl)-N-phenylpiperazine-1-carboxamide
• 79221-26-4
• CHEMBL6218
• 1-Piperazinecarboxamide, 4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-N-phenyl-
• DTXSID30229585
• BDBM50227888
• 4-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-N-phenyl-1-piperazinecarboxamide
• 1-PIPERAZINECARBOXAMIDE,4-(4-AMINO-6,7-DIMETHOXY-2-QUINAZOLINYL)-N-PH ENYL-
• SCHEMBL10837379
• 2-(4-Phenylcarbamoylpiperazin-1-yl)-4-amino-6,7-dimethoxyquinazoline

• Inchi： 1S/C21H24N6O3/c1-29-17-12-15-16(13-18(17)30-2)24-20(25-19(15)22)26-8-10-27(11-9-26)21(28)23-14-6-4-3-5-7-14/h3-7,12-13H,8-11H2,1-2H3,(H,23,28)(H2,22,24,25)
• InChI Key： LWEWMCLJACLWLE-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1)N1CCN(C2N=C(C3C=C(C(=CC=3N=2)OC)OC)N)CC1

Computed Properties

• Exact Mass: 408.191
• Monoisotopic Mass: 408.191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.351
• Refractive Index: 1.689